Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC0015249 2-Amino-3-bromo-5-phenylpyridine 107351-80-4 C11H9BrN2
VC0015248 2-Amino-3-methylamino-5-phenylpyridine 107351-81-5 C12H13N3
VC0015247 1-Methyl-6-Phenyl-1,3-Dihydro-2h-Imidazo[4,5-B]pyridin-2-One 120889-04-5 C13H11N3O
VC0015246 2-Chloro-1-methyl-6-phenylimidazo[4,5-b]pyridine 120889-05-6 C13H10ClN3
VC0015282 (+)-Tramadol Hydrochloride 148229-78-1 C16H26ClNO2
VC0015283 (-)-Tramadol Hydrochloride 148229-79-2 C16H26ClNO2
VC0015281 (+/-)-trans-1,2-Bis(chloroacetamido)cyclohexane 150576-46-8 C₁₀H₁₆Cl₂N₂O₂
VC0015285 2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine 3056-18-6 C₁₆H₁₆Cl₂N₄O₇
VC0015250 2-Amino-5-phenylpyridine 33421-40-8 C11H10N2
VC0015242 (2,5-Dioxopyrrolidin-1-yl) 2-[(2,2,2-trifluoroacetyl)amino]acetate 3397-30-6 C8H7F3N2O5
VC0015279 1,5-Anhydro-D-mannitol 492-93-3 C₆H₁₂O₅
VC0015302 5-Bromouracil 51-20-7 C4H3BrN2O2
VC0015295 Xanthopurpurin 518-83-2 C14H8O4
VC0015288 1-O-Acetyl-2-N-phthalimidoaminoethanol 5466-90-0 C12H11NO4
VC0015300 [3-(Hydroxymethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1h-pyrrol-1-yl]oxidanyl 55738-75-5 C₉H₁₆NO₂
VC0015296 4-Methylumbelliferyl β-D-Mannopyranoside 67909-30-2 C16H18O8
VC0015278 2’,3’,5’-Tri-O-acetyl Guanosine 6979-94-8 C16H19N5O8
VC0015284 rac trans-1,2-Dihydroxy-1,2-dihydronaphthalene 771-16-4 C10H10O2
VC0015293 Tert-Butyl 2-((diphenylmethylene)amino)acetate 81477-94-3 C19H21NO2
VC0015291 Benzyl Acetoacetic Amide 882-36-0 C11H13NO2
VC0015289 N-Acetoacetyl-N-methyl-2-(3,4-dimethoxyphenyl)ethylamine 887352-04-7 C15H21NO4
VC0015243 1,2-Dichloro-4-[[4-(2-methylsulfonylsulfanylethyl)phenoxy]methyl]benzene 887354-40-7 C16H16Cl2O3S2
VC0015276 Methyl 1,4-Dihydro-2,6-dimethyl-4-(2’-trifluoromethyl)phenyl-pyridine-5-carboxylate-3-phenylmethyl C 887407-01-4 C24H23F3N2O3
VC0015277 Methyl 1,4-Dihydro-4-(2’-trifluoromethyl)phenyl-pyridine-3-carboxylate-5-ethyl Carboxamide 887407-06-9 C19H21F3N2O3
VC0015290 3-(3,4-Dimethoxyphenyl)-1-O-tosylpropanol 99203-66-4 C18H22O5S